Cas no 1568169-67-4 ((1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1568169-67-4
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6364800
• PubChem ID: 80041427
• Update Time: 2024-01-13

(1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• Benzenemethanol, 2-fluoro-α-methyl-5-(trifluoromethyl)-, (αS)-
• (S)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-ol
• CS-0266633
• 1568169-67-4
• (1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanol
• AKOS018601859
• (1S)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1931462
• CNVONMFKJTVJKL-YFKPBYRVSA-N

• Inchi： 1S/C9H8F4O/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5,14H,1H3/t5-/m0/s1
• InChI Key： CNVONMFKJTVJKL-YFKPBYRVSA-N
• SMILES： [C@H](C1C(=CC=C(C(F)(F)F)C=1)F)(O)C

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 185.6±35.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes